molecular formula C11H10N2O4S B8377929 5-(o-Methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione

5-(o-Methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione

Cat. No.: B8377929
M. Wt: 266.28 g/mol
InChI Key: BQUIYCUUQREUHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(o-Methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione is a useful research compound. Its molecular formula is C11H10N2O4S and its molecular weight is 266.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O4S

Molecular Weight

266.28 g/mol

IUPAC Name

5-(2-methoxyphenoxy)-2-sulfanylidene-1,3-diazinane-4,6-dione

InChI

InChI=1S/C11H10N2O4S/c1-16-6-4-2-3-5-7(6)17-8-9(14)12-11(18)13-10(8)15/h2-5,8H,1H3,(H2,12,13,14,15,18)

InChI Key

BQUIYCUUQREUHE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1OC2C(=O)NC(=S)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.15 g sodium methylate was dissolved in 200 ml methanol and 21.1 g dimethyl-(o-methoxyphenoxy)malonate was added. Stirring was continued for 130 min. The mixture was cooled to 10° C. and 7.6 g thiourea was added. Stirring was continued for 24 h. The solvent was evaporated in vacuo. The residue was stirred with diethyl ether. The ether layer was filtered off and the solid was dissolved in 60 ml water and acidified to pH=4 with conc. acetic acid. The precipitated product was filtered and washed with methanol and dried at 30° C. and reduced pressure to give 19.8 g 5-(o-methoxyphenoxy)-2-thioxo-dihydro-pyrimidine-4,6-dione (or a tautomere thereof.
Name
sodium methylate
Quantity
12.15 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
21.1 g
Type
reactant
Reaction Step Two
Quantity
7.6 g
Type
reactant
Reaction Step Three

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